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Compound of Interest

Compound Name: Hdac6-IN-22

Cat. No.: B12366287 Get Quote

Essential Safety and Handling Guide for Hdac6-IN-
22
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hdac6-IN-22. The following procedures and

recommendations are compiled from safety data sheets of similar compounds and general best

practices for handling hazardous drugs.

Personal Protective Equipment (PPE)
When handling Hdac6-IN-22, a comprehensive approach to personal protection is essential to

minimize exposure risk. The selection of PPE should be based on a thorough risk assessment

of the specific procedures being performed.[1][2][3]

Recommended PPE includes:

Gloves: Two pairs of chemotherapy-rated gloves are recommended.[1] Nitrile gloves are a

suitable option.[3]

Gowns: A disposable gown resistant to hazardous drugs should be worn.[1] Ensure the gown

material has been tested for permeability to similar chemical compounds.[4]

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory.[3] A

face shield should be used in situations where splashing is a risk.
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Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-

approved respirator (e.g., N95) is necessary.[1][4] Work should ideally be conducted in a

certified chemical fume hood or a Class II Biosafety Cabinet.[4]

Operational Plan: Handling and Storage
Handling:

Avoid inhalation, and contact with eyes and skin.[5]

Use in a well-ventilated area, preferably within a chemical fume hood.[5]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly sealed.[5]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[5]

Recommended storage for the compound in powder form is at -20°C, and at -80°C when in

solvent.[5]

Disposal Plan
All waste generated from handling Hdac6-IN-22, including contaminated PPE, empty

containers, and unused material, must be treated as hazardous waste.

Contaminated Materials: Dispose of all single-use PPE (gloves, gowns, etc.) in a designated

hazardous waste container.[1]

Chemical Waste: Dispose of the compound and any solutions containing it in an approved

hazardous waste disposal plant.[5] Avoid release to the environment.[5]

Quantitative Safety Data Summary
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The following table summarizes key hazard information from safety data sheets for similar

HDAC6 inhibitors.

Hazard Category GHS Classification Hazard Statement
Precautionary
Statement Codes

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.[5][6]

P264, P270, P301 +

P312, P330, P501[5]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin.[6]
-

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled.[6]
-

Eye Irritation Category 2A
H319: Causes serious

eye irritation.[6]
-

Flammable Liquids Category 2

H225: Highly

flammable liquid and

vapor.[6]

P210

Aquatic Toxicity

(Acute)
Category 1

H400: Very toxic to

aquatic life.[5]
P273, P391

Aquatic Toxicity

(Chronic)
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.[5]

P273, P391

Experimental Protocols
First Aid Measures
Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin thoroughly with

large amounts of water. Seek medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[5]
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Safe Handling and Disposal Workflow for Hdac6-IN-22
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Caption: Workflow for the safe handling and disposal of Hdac6-IN-22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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